- Vesicular Glutamate Transporter Inhibitors: Structurally Modified Brilliant Yellow Analogs, Neurochemical Research, 2017, 42(6), 1823-1832
Cas no 90721-58-7 (Methyl 2-bromo-5-(bromomethyl)benzoate)
90721-58-7 structure
Product Name:Methyl 2-bromo-5-(bromomethyl)benzoate
CAS No:90721-58-7
MF:C9H8Br2O2
MW:307.966621398926
MDL:MFCD18398708
CID:1026543
PubChem ID:60027362
Update Time:2024-10-26
Methyl 2-bromo-5-(bromomethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-5-(bromomethyl)benzoate
- Benzoic acid, 2-bromo-5-(bromomethyl)-, methyl ester
- LRHPDLMVLCHAEP-UHFFFAOYSA-N
- AB0027495
- ST24025221
- W9331
- m-Toluic acid, α,6-dibromo-, methyl ester (7CI)
- 2-Bromo-5-bromomethylbenzoic acid methyl ester
- 90721-58-7
- METHYL2-BROMO-5-BROMOMETHYLBENZOATE
- AKOS015999174
- DS-15679
- DTXSID60733483
- MFCD18398708
- SY102463
- SCHEMBL603667
- Methyl2-bromo-5-(bromomethyl)benzoate
- DB-334777
-
- MDL: MFCD18398708
- Inchi: 1S/C9H8Br2O2/c1-13-9(12)7-4-6(5-10)2-3-8(7)11/h2-4H,5H2,1H3
- InChI Key: LRHPDLMVLCHAEP-UHFFFAOYSA-N
- SMILES: O=C(C1C(Br)=CC=C(CBr)C=1)OC
Computed Properties
- Exact Mass: 307.88706g/mol
- Monoisotopic Mass: 305.88910g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3
Methyl 2-bromo-5-(bromomethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YO404-5g |
Methyl 2-bromo-5-(bromomethyl)benzoate |
90721-58-7 | 95% | 5g |
7093CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YO404-250mg |
Methyl 2-bromo-5-(bromomethyl)benzoate |
90721-58-7 | 95% | 250mg |
892CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YO404-1g |
Methyl 2-bromo-5-(bromomethyl)benzoate |
90721-58-7 | 95% | 1g |
1775.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YO404-50mg |
Methyl 2-bromo-5-(bromomethyl)benzoate |
90721-58-7 | 95% | 50mg |
235.0CNY | 2021-07-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD216340-250mg |
Methyl 2-bromo-5-(bromomethyl)benzoate |
90721-58-7 | 95% | 250mg |
¥504.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD216340-1g |
Methyl 2-bromo-5-(bromomethyl)benzoate |
90721-58-7 | 95% | 1g |
¥1251.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD216340-5g |
Methyl 2-bromo-5-(bromomethyl)benzoate |
90721-58-7 | 95% | 5g |
¥4932.0 | 2024-04-17 | |
| abcr | AB478745-250 mg |
Methyl 2-bromo-5-(bromomethyl)benzoate |
90721-58-7 | 250mg |
€357.80 | 2023-04-20 | ||
| abcr | AB478745-1 g |
Methyl 2-bromo-5-(bromomethyl)benzoate |
90721-58-7 | 1g |
€630.70 | 2023-04-20 | ||
| abcr | AB478745-5 g |
Methyl 2-bromo-5-(bromomethyl)benzoate |
90721-58-7 | 5g |
€1,221.40 | 2023-02-02 |
Methyl 2-bromo-5-(bromomethyl)benzoate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride ; 2 h, reflux
1.2 Catalysts: Azobisisobutyronitrile ; 2 h, reflux; overnight, reflux
1.2 Catalysts: Azobisisobutyronitrile ; 2 h, reflux; overnight, reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Acetonitrile ; 2.5 h, reflux
Reference
- 3-(Adenosylthio)benzoic Acid Derivatives as SARS-CoV-2 Nsp14 Methyltransferase Inhibitors, Molecules, 2023, 28(2),
Production Method 3
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: 1,2-Dichloroethane ; 12 h, 80 °C
Reference
- Identification and structure-activity relationship exploration of uracil-based benzoic acid and ester derivatives as novel dipeptidyl Peptidase-4 inhibitors for the treatment of type 2 diabetes mellitus, European Journal of Medicinal Chemistry, 2021, 225,
Production Method 4
Reaction Conditions
1.1 Reagents: Benzoyl peroxide , N-Bromosuccinimide Solvents: Carbon tetrachloride ; reflux
Reference
- Design, synthesis and identification of novel colchicine-derived immunosuppressant, Bioorganic & Medicinal Chemistry Letters, 2009, 19(15), 4416-4420
Production Method 5
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; 2 h, reflux; reflux → rt
Reference
- Preparation of substituted pyridinones as modulators of p38 MAP kinase, World Intellectual Property Organization, , ,
Methyl 2-bromo-5-(bromomethyl)benzoate Raw materials
Methyl 2-bromo-5-(bromomethyl)benzoate Preparation Products
Methyl 2-bromo-5-(bromomethyl)benzoate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
90721-58-7 (Methyl 2-bromo-5-(bromomethyl)benzoate) Related Products
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